![molecular formula C12H19NO4 B6234568 2-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-6-carboxylic acid, Mixture of diastereomers CAS No. 2137716-95-9](/img/no-structure.png)
2-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-6-carboxylic acid, Mixture of diastereomers
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Overview
Description
The compound “2-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-6-carboxylic acid” is a type of organic compound that contains a bicyclic structure . The tert-butyloxycarbonyl (Boc) group in the compound is a protecting group used in organic synthesis . This group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide .
Synthesis Analysis
The synthesis of this compound involves the use of photochemistry to access new building blocks via [2 + 2] cycloaddition . The system can readily be derivatized with numerous transformations, opening the gate to sp3-rich new chemical space .Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code: 1S/C12H19NO4/c1-12(2,3)17-11(16)13-6-4-7-8(5-6)9(7)10(14)15/h6-9H,4-5H2,1-3H3, (H,13,16) (H,14,15) . This code provides a unique representation of the compound’s molecular structure.Chemical Reactions Analysis
The Boc group can be removed from the compound using strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the tert-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .Physical and Chemical Properties Analysis
The compound has a molecular weight of 241.29 . It is a powder at room temperature .Mechanism of Action
Safety and Hazards
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the protection of the amine group, followed by the formation of the bicyclic ring system and subsequent deprotection of the amine group. The carboxylic acid group is introduced in the final step.", "Starting Materials": [ "Bicyclo[3.1.0]hexan-6-one", "tert-Butyl carbamate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Succinic anhydride", "Dimethylformamide", "Diethyl ether", "Methanol", "Ethyl acetate" ], "Reaction": [ "Bicyclo[3.1.0]hexan-6-one is reacted with tert-butyl carbamate in the presence of sodium borohydride to form the protected amine intermediate.", "The protected amine intermediate is then reacted with hydrochloric acid to remove the tert-butyl group and form the corresponding amine.", "The amine is then reacted with succinic anhydride in the presence of sodium hydroxide to form the bicyclic ring system.", "The resulting mixture of diastereomers is then deprotected by treatment with hydrochloric acid to form the desired compound, 2-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-6-carboxylic acid.", "The final compound is purified by recrystallization from a mixture of dimethylformamide, diethyl ether, methanol, and ethyl acetate." ] } | |
CAS No. |
2137716-95-9 |
Molecular Formula |
C12H19NO4 |
Molecular Weight |
241.3 |
Purity |
95 |
Origin of Product |
United States |
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